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Compound of Interest

Compound Name: Petalosa

Cat. No.: B1246831 Get Quote

Despite a comprehensive search for "Petalosa" as a standard in analytical chemistry, there is

no publicly available information to support its use in this context. While a chemical compound

named Petalosa is cataloged, details regarding its application in analytical methodologies,

particularly for researchers, scientists, and drug development professionals, are absent from

scientific literature and databases.

A search for "Petalosa" primarily yields results related to a genus of moths and a women's

clothing brand. However, a specific chemical entity named Petalosa is listed in the PubChem

database with the molecular formula C10H18O10. This indicates the existence of the molecule,

but its function and application as an analytical standard are not documented.

Further targeted searches for "Petalosa" in the context of analytical chemistry, including its use

in chromatography, drug metabolism studies, or as a reference standard, did not produce any

relevant application notes, experimental protocols, or data. Similarly, no information was found

regarding any biological activity or associated signaling pathways that would necessitate its

use as a standard in drug development research.

Due to the complete lack of available data, it is not possible to create the requested detailed

application notes, experimental protocols, or visualizations. The core requirements, including

data presentation in tables and the creation of diagrams for signaling pathways and

experimental workflows, cannot be fulfilled without foundational scientific information.

It is possible that "Petalosa" is a compound used in a highly specialized or proprietary setting

that is not publicly disclosed, or that the inquiry is based on a misunderstanding of the
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compound's name or application.

Chemical Properties of Petalosa
While its application as an analytical standard is not documented, the following information for

the chemical compound Petalosa is available from its PubChem entry:

Property Value

Molecular Formula C10H18O10

Molecular Weight 298.24 g/mol

IUPAC Name
(2R,3S,4S,4aR,6S,7R,8R,8aS)-2,6-

bis(hydroxymethyl)oxane-3,4,7,8-tetrol

To cite this document: BenchChem. [Information on "Petalosa" as an Analytical Chemistry
Standard is Not Currently Available]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1246831#petalosa-as-a-standard-for-analytical-
chemistry]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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